Cas no 852946-96-4 (2-bromo-1-ethyl-4-methoxyBenzene)
2-Bromo-1-ethyl-4-methoxybenzene is a substituted aromatic compound featuring bromine, ethyl, and methoxy functional groups on a benzene ring. This structure makes it a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The bromine substituent enhances reactivity for cross-coupling reactions, such as Suzuki or Heck couplings, while the methoxy group offers electron-donating properties, influencing regioselectivity in electrophilic substitutions. The ethyl group provides moderate steric bulk, balancing reactivity and stability. Its well-defined molecular structure ensures consistent performance in synthetic pathways. Suitable for controlled functionalization, this compound is valued for its utility in constructing complex molecules with precision. Storage under inert conditions is recommended to maintain stability.
852946-96-4 structure
Product Name:2-bromo-1-ethyl-4-methoxyBenzene
CAS No:852946-96-4
MF:C9H11BrO
MW:215.087042093277
MDL:MFCD22491028
CID:2134086
PubChem ID:59138196
Update Time:2025-11-01
2-bromo-1-ethyl-4-methoxyBenzene Chemical and Physical Properties
Names and Identifiers
-
- 2-bromo-1-ethyl-4-methoxyBenzene
- 2-Brom-4-methoxy-1-aethyl-benzol
- 3-bromo-4-ethylanisole
- 4-Aethyl-3-brom-anisol
- 4-ethyl-3-bromo-anisole
- Methyl-(3-brom-4-aethyl-phenyl)-aether
- DA-26913
- A1-21338
- Benzene, 2-bromo-1-ethyl-4-methoxy-
- CJB94696
- EN300-260806
- MFCD22491028
- SCHEMBL3484107
- BS-29597
- 852946-96-4
-
- MDL： MFCD22491028
- Inchi： 1S/C9H11BrO/c1-3-7-4-5-8(11-2)6-9(7)10/h4-6H,3H2,1-2H3
- InChI Key： PIPKSXJTPSSWRY-UHFFFAOYSA-N
- SMILES： BrC1C=C(C=CC=1CC)OC
Computed Properties
- Exact Mass: 213.99900
- Monoisotopic Mass: 213.99933g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23000
- LogP: 3.02010
2-bromo-1-ethyl-4-methoxyBenzene Customs Data
- HS CODE：2909309090
- Customs Data：
China Customs Code:
2909309090Overview:
2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
2-bromo-1-ethyl-4-methoxyBenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019089477-1g |
2-Bromo-1-ethyl-4-methoxybenzene |
852946-96-4 | 95% | 1g |
$980.00 | 2023-08-31 | |
| TRC | B684943-1000mg |
2-Bromo-1-ethyl-4-methoxybenzene |
852946-96-4 | 1g |
$ 999.00 | 2023-04-18 | ||
| TRC | B684943-100mg |
2-Bromo-1-ethyl-4-methoxybenzene |
852946-96-4 | 100mg |
$ 167.00 | 2023-04-18 | ||
| TRC | B684943-500mg |
2-Bromo-1-ethyl-4-methoxybenzene |
852946-96-4 | 500mg |
$ 523.00 | 2023-04-18 | ||
| TRC | B684943-1g |
2-Bromo-1-ethyl-4-methoxybenzene |
852946-96-4 | 1g |
$ 825.00 | 2022-04-02 | ||
| Enamine | EN300-260806-0.05g |
2-bromo-1-ethyl-4-methoxybenzene |
852946-96-4 | 95% | 0.05g |
$174.0 | 2024-06-18 | |
| Enamine | EN300-260806-0.1g |
2-bromo-1-ethyl-4-methoxybenzene |
852946-96-4 | 95% | 0.1g |
$260.0 | 2024-06-18 | |
| Enamine | EN300-260806-0.25g |
2-bromo-1-ethyl-4-methoxybenzene |
852946-96-4 | 95% | 0.25g |
$371.0 | 2024-06-18 | |
| Enamine | EN300-260806-0.5g |
2-bromo-1-ethyl-4-methoxybenzene |
852946-96-4 | 95% | 0.5g |
$585.0 | 2024-06-18 | |
| Enamine | EN300-260806-1.0g |
2-bromo-1-ethyl-4-methoxybenzene |
852946-96-4 | 95% | 1.0g |
$750.0 | 2024-06-18 |
2-bromo-1-ethyl-4-methoxyBenzene Related Literature
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1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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